2,3-Dibromo-1,1,1,4,4,4-hexafluorobutane
Overview
Description
2,3-Dibromo-1,1,1,4,4,4-hexafluorobutane is a useful research compound. Its molecular formula is C4H2Br2F6 and its molecular weight is 323.86 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photochemical Reactions and Synthesis
Research shows that derivatives of 2,3-dibromo-1,1,1,4,4,4-hexafluorobutane are involved in various photochemical reactions. For instance, photochemically initiated reactions of similar compounds have resulted in the synthesis of complex fluorinated structures like perfluoro-1,3-butadiene and perfluoro-1,3,5-hexatriene (Dědek & Chvátal, 1986).
Nuclear Magnetic Resonance (NMR) Studies
The compound has been subject to detailed NMR investigations. Studies such as those by Hinton and Jaques (1975) have helped in understanding the molecular structure and dynamics of related dibromo compounds through the determination of chemical shifts and coupling constants (Hinton & Jaques, 1975).
Thermodynamic Properties
Research on the thermodynamic properties of similar fluorinated compounds has been conducted. Studies have measured the molar enthalpies of vaporization and cohesive energies, providing valuable information for chemical engineering and material science applications (Svoboda, Kubeš, & Basařová, 1992).
Synthesis Methods
Efforts have been made to synthesize this compound and similar compounds using various methods. For example, Baker, Ruzicka, and Tinker (1999) demonstrated a one-step synthesis from succinonitrile, showing potential for efficient production (Baker, Ruzicka, & Tinker, 1999).
Chemical Analysis Techniques
The compound and its derivatives have been used in the development and refinement of chemical analysis techniques. For instance, Tomori (1981) reported on the separation of meso and racemic forms of related dibromo compounds using gas chromatography, which is crucial for chemical analysis and purity assessment (Tomori, 1981).
Molecular Structure Elucidation
Understanding the molecular structure of such compounds is key to their application in various fields. Abraham and Loftus (1973) used heteronuclear noise decoupling combined with 13C and 13C-satellite spectra observations to determine the chemical shifts and coupling constants of this compound, contributing to a deeper understanding of its molecular structure (Abraham & Loftus, 1973).
Properties
IUPAC Name |
2,3-dibromo-1,1,1,4,4,4-hexafluorobutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Br2F6/c5-1(3(7,8)9)2(6)4(10,11)12/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLDAABVXWZWULA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)Br)(C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Br2F6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371593 |
Source
|
| Record name | 2,3-dibromo-1,1,1,4,4,4-hexafluorobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.86 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
384-50-9 |
Source
|
| Record name | 2,3-dibromo-1,1,1,4,4,4-hexafluorobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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